Cas no 2228767-83-5 ({2,2-dimethyl-3-2-(methylsulfanyl)ethylcyclopropyl}methanamine)

• Product name: {2,2-dimethyl-3-2-(methylsulfanyl)ethylcyclopropyl}methanamine
• CAS No: 2228767-83-5
• MF: C₉H₁₉NS
• MW: 173.318861246109
• CID: 6447058
• PubChem ID: 165884174

{2,2-dimethyl-3-2-(methylsulfanyl)ethylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {2,2-dimethyl-3-2-(methylsulfanyl)ethylcyclopropyl}methanamine
• 2228767-83-5
• {2,2-dimethyl-3-[2-(methylsulfanyl)ethyl]cyclopropyl}methanamine
• EN300-2000087

• Inchi： 1S/C9H19NS/c1-9(2)7(4-5-11-3)8(9)6-10/h7-8H,4-6,10H2,1-3H3
• InChI Key： ZREXECRPMQBOMT-UHFFFAOYSA-N
• SMILES： S(C)CCC1C(CN)C1(C)C

Computed Properties

• Exact Mass: 173.12382078g/mol
• Monoisotopic Mass: 173.12382078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.3Ų
• XLogP3: 1.8

Additional information on {2,2-dimethyl-3-2-(methylsulfanyl)ethylcyclopropyl}methanamine

Comprehensive Overview of {2,2-dimethyl-3-[2-(methylsulfanyl)ethyl]cyclopropyl}methanamine (CAS No. 2228767-83-5)

The compound {2,2-dimethyl-3-[2-(methylsulfanyl)ethyl]cyclopropyl}methanamine, identified by its CAS No. 2228767-83-5, is a structurally unique molecule that has garnered significant interest in the fields of organic chemistry and pharmaceutical research. Its distinctive cyclopropyl core, coupled with a methylsulfanyl functional group, makes it a valuable intermediate for synthesizing more complex molecules. Researchers are particularly intrigued by its potential applications in drug discovery, agrochemical development, and material science. The compound's methanamine moiety further enhances its reactivity, enabling diverse derivatization pathways.

In recent years, the demand for novel cyclopropyl-containing compounds has surged, driven by their biological activity and stability. {2,2-dimethyl-3-[2-(methylsulfanyl)ethyl]cyclopropyl}methanamine aligns with this trend, as its structure offers a balance between lipophilicity and metabolic resistance. This makes it a promising candidate for optimizing pharmacokinetic properties in medicinal chemistry. Additionally, the presence of a methylsulfanyl group introduces opportunities for further functionalization, such as oxidation to sulfoxides or sulfones, which are common motifs in bioactive molecules.

The synthesis of CAS No. 2228767-83-5 typically involves multi-step organic reactions, including cyclopropanation and amine protection-deprotection strategies. Advanced techniques like asymmetric catalysis may also be employed to achieve enantiomerically pure forms, which are critical for chiral drug development. Given the growing emphasis on green chemistry, researchers are exploring eco-friendly synthetic routes, such as catalytic methods or solvent-free conditions, to produce this compound sustainably.

From an industrial perspective, {2,2-dimethyl-3-[2-(methylsulfanyl)ethyl]cyclopropyl}methanamine is gaining traction as a building block for high-value specialty chemicals. Its versatility allows it to serve as a precursor for fragrances, flavors, and even advanced polymers. Companies specializing in fine chemicals are increasingly listing this compound in their portfolios, catering to the rising demand from R&D laboratories and manufacturing sectors.

In the context of AI-driven drug discovery, CAS No. 2228767-83-5 has been flagged in computational screenings due to its favorable molecular descriptors. Machine learning models predict its potential as a scaffold for targeting enzymes or receptors involved in metabolic disorders. This aligns with the broader shift toward precision medicine, where tailored molecular designs are prioritized. As such, the compound is frequently discussed in scientific forums and patent literature.

Safety and handling of {2,2-dimethyl-3-[2-(methylsulfanyl)ethyl]cyclopropyl}methanamine adhere to standard laboratory protocols. While it is not classified as hazardous under current regulations, proper storage conditions—such as inert atmospheres and low temperatures—are recommended to maintain its stability. Analytical methods like HPLC and NMR are routinely used to verify its purity, ensuring consistency across batches.

Looking ahead, the trajectory for CAS No. 2228767-83-5 appears promising, with ongoing studies exploring its utility in catalysis and nanotechnology. As interdisciplinary research expands, this compound may find new roles in emerging fields like biohybrid materials or renewable energy systems. For now, it remains a focal point for chemists and innovators seeking to unlock its full potential.